Cas no 82442-48-6 (Qinghaosu I)

Qinghaosu I Properties

Names and Identifiers

• Arteannuin-A
• Artemisin A
• Qing Hau Sau I
• (2aR,5R,5aS,8aR,8bS)-5,8-Dimethyl-2a,3,4,5,5a,6,8a,8b-octahydro-2 H-naphtho[1,8-bc]furan-2-one
• ARTEANNUIN A
• Qinghaosu I
• [ "Qinghaosu I", " Arteamisinin I", " Qing Hau Sau I" ]
• (2aR,5R,5aS,8aR,8bS)-2a,3,4,5,5a,6,8a,8b-Octahydro-5,8-dimethyl-2H-naphtho[1,8-bc]furan-2-one (ACI)
• 2H-Naphtho[1,8-bc]furan-2-one, 2a,3,4,5,5a,6,8a,8b-octahydro-5,8-dimethyl-, [2aR-(2aα,5α,5aα,8aα,8bα)]- (ZCI)
• 82442-48-6
• AKOS032948755
• (1R,4R,7R,8S,12S)-7,11-dimethyl-2-oxatricyclo[6.3.1.04,12]dodec-10-en-3-one
• +Expand

• InChIKey： VXAMURHMZFPMIP-BGOACCFOSA-N
• Inchi： 1S/C13H18O2/c1-7-3-6-10-11-9(7)5-4-8(2)12(11)15-13(10)14/h4,7,9-12H,3,5-6H2,1-2H3/t7-,9+,10-,11+,12+/m1/s1
• SMILES： CC1=CC[C@@H]2[C@H]3[C@@H](CC[C@H]2C)C(O[C@@H]13)=O

Computed Properties

• Exact Mass: 206.13100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 206.130679813g/mol
• Heavy Atom Count: 15
• Complexity: 331
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• LogP: 2.54030
• PSA: 26.30000
• Boiling Point: 339.4±21.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.7 mmHg at 25°C
• Flash Point: 140.9±19.5 °C
• Color/Form: Powder
• Density: 1.1±0.1 g/cm3